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Compound of Interest

Compound Name: (Propylsulfinyl)acetic acid

CAS No.: 137375-80-5

Cat. No.: B163930

Get Quote

Structural Dynamics, Synthesis, and
Pharmacological Relevance
Chemical Identity & Nomenclature
(Propylsulfinyl)acetic acid is an organosulfur compound characterized by a sulfinyl functional

group (

) bridging a propyl chain and an acetic acid moiety. It serves as a fundamental model for chiral
sulfoxides and plays a pivotal role in the metabolism of sulfur-substituted fatty acid analogues
(thia-fatty acids).

IUPAC Name: 2-(Propylsulfinyl)acetic acid

CAS Registry Number: 137375-80-5[1][2][3][4]

Molecular Formula:

Molecular Weight: 150.20 g/mol
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SMILES:CCCCS(=O)CC(=O)O (Note: The propyl group is 3 carbons: CCCS(=O)CC(=O)O) -

> Corrected: CCCS(=O)CC(=O)O

Stereochemical Configuration
A critical feature of this molecule is the chirality at the sulfur atom. Unlike carbon, sulfur

stabilizes a pyramidal geometry when bonded to three different groups (Propyl, Methylene-

COOH, and Oxygen) plus a lone pair. This results in two stable enantiomers:

(R)-(Propylsulfinyl)acetic acid

(S)-(Propylsulfinyl)acetic acid

This chirality is non-trivial in biological systems, as enzymes like Flavin-containing

Monooxygenases (FMOs) often produce or metabolize sulfoxides in a stereoselective manner.

Synthesis & Production Protocols
The synthesis of (propylsulfinyl)acetic acid is primarily achieved through the controlled

oxidation of its sulfide precursor, (propylthio)acetic acid.

Protocol A: Controlled Oxidation (Chemical)
This method uses stoichiometric oxidants to prevent over-oxidation to the sulfone (

).

Precursor Preparation: React propyl bromide with thioglycolic acid (mercaptoacetic acid) in

alkaline solution (

) to yield (propylthio)acetic acid.

Oxidation Step:

Reagent: Sodium Metaperiodate (

) is preferred over Hydrogen Peroxide (

) for stopping at the sulfoxide stage.
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Conditions: 0°C in Methanol/Water (1:1).

Mechanism: Nucleophilic attack of the sulfide sulfur on the iodine center, followed by

ligand exchange and cleavage.

Work-up: Extraction with ethyl acetate at acidic pH (pH 2-3) ensures the carboxylic acid is

protonated and soluble in the organic phase.

Protocol B: Enantioselective Synthesis (Biocatalytic)
For drug development applications requiring pure enantiomers:

Enzyme: Chloroperoxidase (CPO) or specific FMO isoforms.[5]

Substrate: (Propylthio)acetic acid.[5][6]

Outcome: High enantiomeric excess (ee > 95%) of the (R)- or (S)-sulfoxide, depending on

the enzyme source.

Physicochemical Properties[1][2]
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Property Value / Description Consequence

Acidity (pKa) ~2.8 – 3.2 (Estimated)

The electron-withdrawing

sulfinyl group significantly

increases acidity compared to

acetic acid (pKa 4.76),

enhancing solubility in

physiological buffers.

Solubility High (Water, Alcohols)

The polar

and

groups make it highly

hydrophilic, influencing its

renal clearance profile.

Stability Thermally sensitive

Sulfoxides can undergo

Pummerer rearrangement or

elimination (pyrolysis) at high

temperatures (>150°C).

Partition Coeff. Low LogP

Indicates low membrane

permeability relative to its

sulfide precursor; likely

requires transport proteins for

cellular entry.

Biological & Pharmacological Relevance
The primary significance of (propylsulfinyl)acetic acid in drug development lies in its role as

the major oxidative metabolite of 3-thia fatty acids.

The 3-Thia Fatty Acid Connection
Propylthioacetic acid (PTA) is a synthetic sulfur-substituted fatty acid investigated for its ability

to activate Peroxisome Proliferator-Activated Receptor alpha (PPAR

). It modulates lipid metabolism and mitochondrial function.
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Metabolic Blockade: The sulfur atom at the 3-position (beta-position) prevents normal

mitochondrial

-oxidation. The bond cannot be desaturated to form the enoyl-CoA intermediate.

Compensatory Oxidation: To clear the compound, the liver utilizes Flavin-containing

Monooxygenase (FMO) to oxidize the sulfide to the sulfoxide ((propylsulfinyl)acetic acid).

Excretion: The sulfoxide is more polar and is readily excreted in urine, or further oxidized to

the sulfone.

Signaling & Toxicity[5]
Mitochondrial Uncoupling: While the parent sulfide (PTA) acts as a mitochondrial uncoupler

and antioxidant, the conversion to (propylsulfinyl)acetic acid reduces lipophilicity,

effectively terminating the biological signal.

Enzyme Inhibition: The accumulation of (propylsulfinyl)acetic acid can competitively inhibit

FMOs, potentially altering the pharmacokinetics of other sulfur-containing drugs (e.g.,

cimetidine, phenothiazines).

Visualization: Metabolic Pathway & Structure
Figure 1: Biotransformation of Propylthioacetic Acid
This diagram illustrates the metabolic fate of the parent drug (PTA) and the generation of the

target sulfoxide.
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Caption: Figure 1.[6] The oxidative metabolic cascade of 3-thia fatty acids, highlighting

(propylsulfinyl)acetic acid as the primary polar metabolite.
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Figure 2: Structural Logic of Acidity
The electron-withdrawing nature of the sulfoxide group enhances the acidity of the carboxylic

acid.
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Caption: Figure 2. Mechanistic basis for the enhanced acidity of (propylsulfinyl)acetic acid
compared to non-sulfur analogues.

Analytical Characterization Data
For researchers synthesizing or isolating this compound, the following spectral signatures are

diagnostic:
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IR Spectroscopy:

S=O Stretch: Strong band at

.

C=O Stretch (Acid): Strong band at

.

O-H Stretch: Broad band at

.

1H NMR (CDCl3, 400 MHz):

1.05 (t, 3H,

).

1.80 (m, 2H,

-central).

2.90 (m, 2H,

-S).

3.65 & 3.85 (dd, 2H,

).

Note: The protons on the carbon between the sulfur and the carboxyl group (

) are diastereotopic due to the chiral sulfur center. They will appear as two distinct
doublets (geminal coupling) rather than a singlet.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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